Cas no 217500-24-8 (3',4',5'-Trichloro[1,1'-biphenyl]-2,5-dione)

• Product Name: 3',4',5'-Trichloro[1,1'-biphenyl]-2,5-dione
• CAS No: 217500-24-8
• MF: C₁₂H₅Cl₃O₂
• MW: 287.525900602341
• CID: 2836042
• PubChem ID: 71350693
• Update Time: 2025-04-21

3',4',5'-Trichloro[1,1'-biphenyl]-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3',4',5'-Trichloro[1,1'-biphenyl]-2,5-dione
• 217500-24-8
• DTXSID10776486

• Inchi： 1S/C12H5Cl3O2/c13-9-3-6(4-10(14)12(9)15)8-5-7(16)1-2-11(8)17/h1-5H
• InChI Key： QALIEMTZNXVIDU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(C=CC1=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 285.935512Da
• Monoisotopic Mass: 285.935512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų